1-(3-nitrophenyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(3-nitrophenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H7N3O4/c14-10(15)9-4-5-12(11-9)7-2-1-3-8(6-7)13(16)17/h1-6H,(H,14,15)
• InChI Key: KZHHALAAVBNCLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C=CC(=N2)C(=O)O
• Molecular Formula: C10H7N3O4
• Molecular Weight: 233.18 g/mol
• CAS RN: 1152836-50-4

Description

1-(3-nitrophenyl)-1H-pyrazole-3-carboxylic acid is a compound that likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The 3-nitrophenyl group suggests the presence of a phenyl ring with a nitro group attached at the 3rd position.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving α,β-unsaturated ketones with hydrazine hydrate and formic acid.

Molecular Structure Analysis

The molecular structure of this compound likely includes a pyrazole ring attached to a carboxylic acid group and a 3-nitrophenyl group.

Scientific Research Applications

Synthesis and Characterization of Derivatives

• The compound has been used in the synthesis of various ester and amide derivatives, demonstrating its versatility in chemical reactions. This includes the conversion of its acid chloride form into esters or amides with different alcohols or N-nucleophiles (Şener et al., 2002).

Ionization Constants in Different Solvents 2. Research on the ionization constants of this compound and its derivatives in ethanol–water mixtures has been conducted. These studies are crucial for understanding the compound's behavior in various solvents, which is important for its applications in different chemical environments (Alkan et al., 2009).

Functionalization and Reactivity Studies 3. Studies on the functionalization reactions of this acid, particularly its conversion to carboxamides and carboxylate derivatives, have provided insights into its reactivity and potential applications in synthesizing diverse chemical structures (Yıldırım & Kandemirli, 2006).

Preparation of Novel Derivatives 4. The acid has been used to synthesize new derivatives by reacting with diamines and diols. These derivatives have been characterized using various spectroscopic methods, highlighting the compound's utility in creating new chemical entities (Kasımoğulları et al., 2012).

Antiglaucoma Activity of Derivatives 5. Pyrazole carboxylic acid derivatives of this compound have been synthesized and evaluated for their antiglaucoma activity. This demonstrates the potential pharmaceutical applications of the compound and its derivatives (Kasımoğulları et al., 2010).

Antiproliferative Activity Studies 6. Derivatives of this compound have been synthesized and tested for their antiproliferative activities against various cell lines, indicating potential applications in cancer research and therapy (Kasımoğulları et al., 2015).

Electrochemiluminescence Applications 7. Transition metal complexes involving derivatives of this compound have shown intense electrochemiluminescence in studies, suggesting potential use in electrochemical sensors and devices (Feng et al., 2016).

Antibacterial Activity of Metal Complexes 8. Metal complexes with phenyl substituted derivatives of this compound have been synthesized and demonstrated antibacterial activities. This highlights another pharmaceutical application of the compound (Liu et al., 2014).

Mechanism of Action

Target of Action

A structurally similar compound, 3,5-dimethyl-1-(3-nitrophenyl)-1h-pyrazole-4-carboxylic acid ethyl ester, has been reported to target camp-specific 3’,5’-cyclic phosphodiesterase 4d and 4b in humans . These enzymes play a crucial role in intracellular signal transduction.

Mode of Action

Based on its structural similarity to other nitrophenyl compounds, it may interact with its targets through electrophilic substitution reactions .

Biochemical Pathways

Compounds that target camp-specific 3’,5’-cyclic phosphodiesterases typically influence the camp signaling pathway, which regulates a variety of biological processes, including inflammation, immune response, and cell proliferation .

Pharmacokinetics

Similar compounds have shown varied absorption, distribution, metabolism, and excretion profiles

Result of Action

Compounds that inhibit camp-specific 3’,5’-cyclic phosphodiesterases can increase intracellular camp levels, leading to a variety of cellular responses, including changes in gene expression, cell proliferation, and apoptosis .